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Compound of Interest

Compound Name: 3-Desacetyl Cefotaxime lactone

Cat. No.: B15560126

A Comparative Guide for Researchers and Drug Development Professionals

The stability of drug substances and their impurities is a critical factor in pharmaceutical
development, directly impacting the safety, efficacy, and shelf-life of a final product. Among the
cephalosporin class of antibiotics, cefotaxime and its degradation products have been the
subject of extensive study. This guide provides a comparative analysis of the stability of a key
cefotaxime impurity, 3-Desacetyl Cefotaxime lactone, against other common cephalosporin
impurities. This objective comparison is supported by experimental data and detailed
methodologies to assist researchers in their drug development efforts.

The Degradation Pathway of Cefotaxime: A Prelude
to Impurity Formation

Cefotaxime, a third-generation cephalosporin, is susceptible to degradation under various
conditions, including changes in pH and temperature.[1] A primary degradation pathway
involves the hydrolysis of the acetyl group at the C-3 position, leading to the formation of 3-
Desacetyl Cefotaxime. This active metabolite can then undergo intramolecular cyclization,
particularly in acidic environments, to form the more stable 3-Desacetyl Cefotaxime lactone.
[1] Understanding this degradation cascade is crucial for the development of stable
formulations and accurate analytical methods.

The following diagram illustrates the degradation pathway of Cefotaxime to 3-Desacetyl
Cefotaxime lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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